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Compound of Interest

Compound Name: 1,4-Dichlorocyclohexane

Cat. No.: B099034 Get Quote

Application Notes and Protocols: 1,4-
Dichlorocyclohexane
For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling, storage, and disposal of 1,4-
Dichlorocyclohexane, a chlorinated organic compound used as a solvent and chemical

intermediate. Due to its hazardous properties, adherence to strict safety protocols is essential.

Section 1: Physical and Chemical Properties
1,4-Dichlorocyclohexane exists as two primary stereoisomers, cis and trans, which have

distinct physical properties. The commercial product is often a mixture of these isomers.
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Property
cis-1,4-
Dichlorocyclohexa
ne

trans-1,4-
Dichlorocyclohexa
ne

1,4-
Dichlorocyclohexa
ne (Isomer Mixture)

CAS Number 16749-11-4[1] 16890-91-8[2] 19398-57-3[3]

Molecular Formula C₆H₁₀Cl₂[1] C₆H₁₀Cl₂[2] C₆H₁₀Cl₂[3]

Molecular Weight 153.05 g/mol [1] 153.05 g/mol [2] 153.05 g/mol [3]

Appearance -
White to almost white

powder or crystals
-

Melting Point 18 °C 102-104 °C

413 °C (Note: This

value from one source

seems unusually high

and may be

inaccurate)[4]

Boiling Point - 60 °C at 3 mmHg -

Flash Point - - 34 °C

Section 2: Hazard Identification and Safety
Precautions
1,4-Dichlorocyclohexane is classified as a hazardous substance. The following GHS

classifications have been identified[5]:

Skin Irritation (Category 2): Causes skin irritation.[5]

Eye Irritation (Category 2A): Causes serious eye irritation.[5]

Skin Sensitization (Category 1): May cause an allergic skin reaction.[5]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P264: Wash skin thoroughly after handling.[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C6H10Cl2/c7-5-1-2-6(8)4-3-5/h5-6H%2C1-4H2/t5-%2C6%2B
https://webbook.nist.gov/cgi/cbook.cgi?ID=C16890918
https://www.guidechem.com/encyclopedia/1-4-dichlorocyclohexane-dic275321.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C6H10Cl2/c7-5-1-2-6(8)4-3-5/h5-6H%2C1-4H2/t5-%2C6%2B
https://webbook.nist.gov/cgi/cbook.cgi?ID=C16890918
https://www.guidechem.com/encyclopedia/1-4-dichlorocyclohexane-dic275321.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C6H10Cl2/c7-5-1-2-6(8)4-3-5/h5-6H%2C1-4H2/t5-%2C6%2B
https://webbook.nist.gov/cgi/cbook.cgi?ID=C16890918
https://www.guidechem.com/encyclopedia/1-4-dichlorocyclohexane-dic275321.html
https://www.chemicalbook.com/msds/trans-1-4-dichlorocyclohexane.pdf
https://www.benchchem.com/product/b099034?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-dichloro-Cyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-dichloro-Cyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-dichloro-Cyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-dichloro-Cyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-dichloro-Cyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-dichloro-Cyclohexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P272: Contaminated work clothing should not be allowed out of the workplace.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.[5]

P337 + P313: If eye irritation persists: Get medical advice/attention.[5]

P362 + P364: Take off contaminated clothing and wash it before reuse.[5]

P501: Dispose of contents/container to an approved waste disposal plant.[5]

Note on Toxicity: Specific quantitative toxicity data, such as LD50 values, for 1,4-
Dichlorocyclohexane are not readily available in published literature. The hazard assessment

is based on its GHS classification. For context, the related compound 1,4-Dichlorobenzene is

known to cause effects on the liver, skin, and central nervous system with chronic exposure.[6]

Section 3: Experimental Protocols
General Handling Procedures
Engineering Controls:

All work with 1,4-Dichlorocyclohexane should be conducted in a well-ventilated laboratory,

preferably within a certified chemical fume hood.[7]

Ensure that a safety shower and eyewash station are readily accessible.

Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn in

situations with a high risk of splashing.
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Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Inspect gloves for any signs

of degradation or puncture before use.

Body Protection: A lab coat must be worn. For larger quantities or operations with a higher

risk of splashing, consider a chemical-resistant apron or coveralls.

Respiratory Protection: If working outside of a fume hood or if aerosol generation is likely, a

NIOSH-approved respirator with an organic vapor cartridge is required.[7]

Example Experimental Protocol: Synthesis of 1,4-
Dichlorocyclohexane
This protocol is adapted from a known synthesis route and illustrates a typical laboratory use of

related chemicals to produce 1,4-Dichlorocyclohexane.[8]

Objective: To synthesize 1,4-Dichlorocyclohexane from 1,4-Cyclohexanediol.

Materials:

1,4-Cyclohexanediol (cis/trans mixture)

Concentrated Hydrochloric Acid

Anhydrous Calcium Chloride

Sodium Bicarbonate solution (5%)

Deionized Water

Round-bottom flask with reflux condenser

Heating mantle

Separatory funnel

Erlenmeyer flasks

Drying tube
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Distillation apparatus

Procedure:

Reaction Setup: In a chemical fume hood, equip a round-bottom flask with a reflux

condenser and a drying tube.

Charging the Flask: Add 1,4-Cyclohexanediol to the flask.

Reagent Addition: Slowly add an excess of concentrated hydrochloric acid to the flask while

stirring. The reaction is exothermic and may require cooling in an ice bath.

Reflux: Heat the reaction mixture to reflux using a heating mantle and maintain for the

appropriate reaction time (e.g., 2-3 hours), monitoring the reaction progress by a suitable

method (e.g., TLC).

Work-up:

Cool the reaction mixture to room temperature.

Carefully transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with deionized water, 5% sodium bicarbonate solution,

and again with deionized water.

Separate the organic layer and dry it over anhydrous calcium chloride.

Purification:

Decant or filter the dried organic layer.

Purify the crude 1,4-Dichlorocyclohexane by distillation.

Section 4: Storage and Disposal
Storage Procedures

Store 1,4-Dichlorocyclohexane in a tightly sealed, properly labeled container.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b099034?utm_src=pdf-body
https://www.benchchem.com/product/b099034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep in a cool, dry, and well-ventilated area away from direct sunlight and sources of

ignition.[9]

Store separately from incompatible materials such as strong oxidizing agents, strong bases,

and reactive metals.

The storage area should be designated for flammable and toxic chemicals.

Spill Cleanup Protocol
Immediate Actions:

Evacuate all non-essential personnel from the spill area.

Eliminate all ignition sources.

Ensure adequate ventilation.

Containment:

Wearing appropriate PPE, contain the spill using a non-combustible absorbent material

such as sand, vermiculite, or a commercial spill absorbent.

Cleanup:

Carefully collect the absorbed material into a designated, sealable container for hazardous

waste.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Collect all cleanup materials in the hazardous waste container.

Reporting: Report the spill to the appropriate environmental health and safety personnel.

Waste Disposal Protocol
1,4-Dichlorocyclohexane is a halogenated organic compound and must be disposed of as

hazardous waste.[9][10]
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Segregation: Do not mix halogenated solvent waste with non-halogenated solvent waste.[10]

[11] The disposal of mixed waste is more complex and costly.

Collection:

Collect waste 1,4-Dichlorocyclohexane and materials contaminated with it in a

designated, leak-proof, and clearly labeled hazardous waste container.[7]

The label should clearly state "Hazardous Waste: 1,4-Dichlorocyclohexane" and list all

components of the waste mixture with their approximate percentages.

Storage of Waste:

Keep the waste container tightly closed except when adding waste.

Store the waste container in a designated satellite accumulation area within the laboratory.

Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

environmental health and safety office.

Never dispose of 1,4-Dichlorocyclohexane down the drain.[7][9]

Section 5: Visualized Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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